Cas no 438017-43-7 (4,4-Difluoroadamantane-1-carboxylic acid)

• Product Name: 4,4-Difluoroadamantane-1-carboxylic acid
• CAS No: 438017-43-7
• MF: C₁₁H₁₄F₂O₂
• MW: 216.224470615387
• MDL: MFCD02712630
• CID: 1076780
• PubChem ID: 45792585
• Update Time: 2025-04-20

4,4-Difluoroadamantane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoroadamantane-1-carboxylic acid
• AC1Q7495
• AG-B-97994
• CTK7I6070
• EN300-88847
• FT-0685209
• MolPort-016-636-923
• RP07549
• DTXSID10672590
• CS-W001572
• DB-228939
• A852877
• 4,4-Difluorotricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid
• AKOS015949328
• 438017-43-7
• 4,4-Difluoroadamantane-1-carboxylicacid
• AS-64639
• STPITGHNDOOTFQ-UHFFFAOYSA-N

• MDL： MFCD02712630
• Inchi： 1S/C11H14F2O2/c12-11(13)7-1-6-2-8(11)5-10(3-6,4-7)9(14)15/h6-8H,1-5H2,(H,14,15)
• InChI Key： STPITGHNDOOTFQ-UHFFFAOYSA-N
• SMILES： FC1(C2CC3CC1CC(C(=O)O)(C3)C2)F

Computed Properties

• Exact Mass: 216.09618601g/mol
• Monoisotopic Mass: 216.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids